Cas no 746641-12-3 (Benzoyl chloride,2-ethoxy-4-methyl-)
746641-12-3 structure
Product Name:Benzoyl chloride,2-ethoxy-4-methyl-
CAS No:746641-12-3
MF:C10H11ClO2
MW:198.646142244339
CID:560915
PubChem ID:45081760
Update Time:2025-04-19
Benzoyl chloride,2-ethoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2-ethoxy-4-methyl-
- Benzoyl chloride, 2-ethoxy-4-methyl- (9CI)
- 2-ethoxy-4-methylbenzoyl chloride
- 746641-12-3
- DTXSID50664833
-
- Inchi: 1S/C10H11ClO2/c1-3-13-9-6-7(2)4-5-8(9)10(11)12/h4-6H,3H2,1-2H3
- InChI Key: SUEHAIRMBNMFPM-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(C)=CC=1OCC)=O
Computed Properties
- Exact Mass: 198.04483
- Monoisotopic Mass: 198.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.1
Experimental Properties
- PSA: 26.3
Benzoyl chloride,2-ethoxy-4-methyl- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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